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Compound of Interest

Compound Name: Phenanthrene

Cat. No.: B1679779

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of phenanthrene in a
variety of organic solvents. Phenanthrene, a polycyclic aromatic hydrocarbon (PAH), is a
fundamental structural motif in many pharmacologically active compounds and a key molecule
in materials science. A thorough understanding of its solubility is critical for its application in
synthesis, formulation, and environmental remediation. This document presents quantitative
solubility data, detailed experimental protocols for solubility determination, and a visual
representation of a general experimental workflow.

Quantitative Solubility of Phenanthrene

The solubility of phenanthrene in organic solvents is influenced by factors such as solvent
polarity, temperature, and the presence of co-solvents. The following tables summarize the
guantitative solubility of phenanthrene in a range of common organic solvents, expressed in
various units for ease of comparison.

Table 1: Solubility of Phenanthrene in Single Organic Solvents at 25°C (298.15 K)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1679779?utm_src=pdf-interest
https://www.benchchem.com/product/b1679779?utm_src=pdf-body
https://www.benchchem.com/product/b1679779?utm_src=pdf-body
https://www.benchchem.com/product/b1679779?utm_src=pdf-body
https://www.benchchem.com/product/b1679779?utm_src=pdf-body
https://www.benchchem.com/product/b1679779?utm_src=pdf-body
https://www.benchchem.com/product/b1679779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Solubility ( g/100 g

Solvent Solubility (mg/mL) Mole Fraction (x)
Solvent)
Acetone 25.5[1] - -
Benzene 59.5[1] - -
1-Butanol - - 0.01739
Carbon Disulfide 80.3[1] - -
Carbon Tetrachloride 26.3[1] - -
Chloroform - - -
Dimethylformamide
(DMF) ] ~3002] ]
Dimethyl Sulfoxide
(DMSO) ] ~3002] .
Ethanol (95%) 4.91[1] ~20[2] 0.01114
Ether (diethyl) 42 .9[1] - -
Glacial Acetic Acid Soluble[1][3] - -
Hexane 9.15[1] - -
Methanol - - 0.00548
1-Propanol - - 0.01321
2-Propanol - - 0.00960
Toluene - - -

Note: A dash (-) indicates that the data was not readily available in the specified units from the

cited sources. "Soluble” indicates that while the source confirms solubility, specific quantitative

data was not provided.

Table 2: Temperature Dependence of Phenanthrene Solubility in Selected Organic Solvents (

g/100 g Solvent)
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Solvent -10°C 0°C 10°C 20°C 30°C
Acetone 15.70 25.50 36.54 51.94 77.46
Benzene 29.86 36.66 51.70 69.65
Carbon
) 5.50 7.60 12.66 19.00 26.20
Tetrachloride
Chloroform 21.20 25.50 34.30 46.60 64.20
Ether
. 12.20 17.44 23.54 36.78 50.42
(diethyl)
Ethyl Alcohol 4.80 5.50 5.81
Glacial Acetic
5.80 7.80 9.20 11.20

Acid

Data in this table is adapted from Henstock, 1922.[1]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount for reproducible research and development.

The following are detailed methodologies for two common techniques used to measure the

solubility of phenanthrene in organic solvents.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solid in a liquid. It involves preparing a saturated solution, separating the

undissolved solid, and then determining the mass of the dissolved solute in a known mass or

volume of the solvent.
Materials:
o Phenanthrene (high purity)

e Organic solvent of interest
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Analytical balance

Constant temperature bath or incubator
Vials with screw caps

Syringe filters (e.g., 0.45 um PTFE)
Evaporating dish or pre-weighed vials
Oven

Procedure:

Sample Preparation: Add an excess amount of phenanthrene to a vial containing a known
volume or mass of the organic solvent. The presence of undissolved solid is crucial to ensure
saturation.

Equilibration: Tightly cap the vials and place them in a constant temperature bath set to the
desired temperature. Agitate the vials using a shaker or rotator for a sufficient period to reach
equilibrium. For phenanthrene, an equilibration time of 24 to 48 hours is generally
recommended.

Phase Separation: After equilibration, allow the vials to stand undisturbed in the constant
temperature bath for several hours to allow the undissolved solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant
using a pre-heated or pre-cooled syringe (to match the equilibration temperature) to avoid
precipitation or further dissolution. Immediately filter the solution through a syringe filter into
a pre-weighed evaporating dish or vial.

Solvent Evaporation: Place the evaporating dish or vial in an oven at a temperature sufficient
to evaporate the solvent without causing sublimation of the phenanthrene (e.g., 60-80°C). A
vacuum oven can be used to facilitate evaporation at a lower temperature.

Mass Determination: Once the solvent has completely evaporated, cool the dish or vial to
room temperature in a desiccator and weigh it on an analytical balance. Repeat the drying
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and weighing steps until a constant mass is achieved.

o Calculation: The solubility can be calculated using the following formula:

Solubility ( g/100 g solvent) = (mass of dissolved phenanthrene / mass of solvent) x 100

UV/IVis Spectrophotometry Method

UV/Vis spectrophotometry is a sensitive analytical technique suitable for determining the
concentration of solutes that absorb ultraviolet or visible light. Phenanthrene has a
characteristic UV absorbance spectrum that can be used for its quantification.

Materials:

e Phenanthrene (high purity)

¢ Organic solvent of interest (spectroscopic grade)
o UV/Vis spectrophotometer

e Quartz cuvettes (1 cm path length)

e Volumetric flasks and pipettes

e Analytical balance

o Constant temperature bath or incubator

o Syringe filters (e.g., 0.45 um PTFE)

Procedure:

e Preparation of Standard Solutions and Calibration Curve:

o Prepare a stock solution of phenanthrene of a known concentration in the solvent of
interest.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution.
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o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for phenanthrene in the chosen solvent.

o Plot a calibration curve of absorbance versus concentration. The curve should be linear
and pass through the origin.

o Preparation of Saturated Solution: Follow steps 1-3 of the Gravimetric Method to prepare a
saturated solution of phenanthrene at a constant temperature.

o Sample Withdrawal and Dilution:

o Withdraw a known volume of the saturated supernatant using a pre-equilibrated syringe
and filter it.

o Accurately dilute the filtered saturated solution with the pure solvent to a concentration
that falls within the linear range of the calibration curve.

o Absorbance Measurement: Measure the absorbance of the diluted sample at the Amax.

e Concentration Determination: Use the calibration curve to determine the concentration of
phenanthrene in the diluted sample.

» Calculation: Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted sample by the dilution factor. The solubility can then be
expressed in the desired units (e.g., mg/mL, mol/L).

Visualizing the Experimental Workflow

To provide a clear overview of the process for determining phenanthrene solubility, the
following diagram illustrates the general experimental workflow.
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Caption: General experimental workflow for determining the solubility of phenanthrene.
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Conclusion

This technical guide provides essential quantitative data and detailed experimental protocols
for determining the solubility of phenanthrene in organic solvents. The presented information
is intended to be a valuable resource for researchers, scientists, and professionals in drug
development and related fields, facilitating a more informed and efficient approach to working
with this important polycyclic aromatic hydrocarbon. The provided experimental workflows can
be adapted to specific laboratory conditions and analytical instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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